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Introduction
The radioactive decay of Uranium-235 (²³⁵U) to Lead-207 (²⁰⁷Pb) is a cornerstone of modern

geochronology, providing a robust method for determining the age of rocks and minerals. This

process, along with the parallel decay of Uranium-238 (²³⁸U) to Lead-206 (²⁰⁶Pb), forms the

basis of the highly precise and accurate U-Pb and Pb-Pb dating techniques. These methods

are applicable to a wide range of geological timescales, from a few million to over 4.5 billion

years, making them invaluable tools in Earth sciences. The precision of these techniques, often

in the 0.1–1% range, allows for the detailed resolution of geological events.[1] This document

provides detailed application notes and experimental protocols for the utilization of the ²³⁵U

decay series in geochronology.

Principle of U-Pb Geochronology
The U-Pb dating method relies on the independent, simultaneous decay of two uranium

isotopes, ²³⁸U and ²³⁵U, to their stable daughter isotopes, ²⁰⁶Pb and ²⁰⁷Pb, respectively. The

existence of these two parallel decay systems provides a powerful internal check on the

accuracy of the resulting ages.[1] Minerals such as zircon are particularly well-suited for U-Pb

dating because they readily incorporate uranium into their crystal structure upon formation but
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strongly exclude lead.[1] This means that any lead present in a zircon crystal is almost entirely

radiogenic, having been produced by the decay of uranium since the mineral crystallized.

The age of a sample can be calculated by measuring the ratio of the parent uranium isotopes

to the daughter lead isotopes. When the ages calculated from the two decay chains are in

agreement, the age is considered "concordant" and is a reliable indicator of the crystallization

age. Discrepancies between the two calculated ages result in a "discordant" age, which can

provide information about subsequent geological events such as metamorphism or fluid

alteration that may have caused lead loss.[2][3]

The Uranium-235 Decay Series
The decay of ²³⁵U to ²⁰⁷Pb is a complex process involving a series of alpha and beta decays.

However, for dating purposes, the most critical parameters are the half-life of ²³⁵U and the final

stable daughter product.

Parent Isotope Daughter Isotope Half-Life (Years) Decay Constant (λ)

Uranium-235 (²³⁵U) Lead-207 (²⁰⁷Pb) 704 million[4][5][6] 9.8485 x 10⁻¹⁰ year⁻¹

Uranium-238 (²³⁸U) Lead-206 (²⁰⁶Pb) 4.468 billion
1.55125 x 10⁻¹⁰

year⁻¹

Below is a simplified representation of the decay chain, highlighting the parent and stable

daughter isotopes.

²³⁵U ²⁰⁷Pb (Stable)

 7α, 4β⁻ decays
 t½ = 704 million years

Click to download full resolution via product page

Caption: Simplified decay of Uranium-235 to Lead-207.

Applications in Geochronology
The primary applications of the ²³⁵U decay series in geochronology are the U-Pb and Pb-Pb

dating methods.
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U-Pb Dating: This is the most common application and involves the coupled use of both the

²³⁵U to ²⁰⁷Pb and ²³⁸U to ²⁰⁶Pb decay systems. The data is typically plotted on a concordia

diagram, where the ratio of ²⁰⁷Pb/²³⁵U is plotted against ²⁰⁶Pb/²³⁸U.[2][3][7] Concordant

samples will plot on the "concordia" curve, which represents the locus of points where the

ages from both decay systems are equal.[3][7] Discordant samples will plot off this curve,

often along a line (a "discordia") that can be used to determine both the original

crystallization age and the age of a later disturbance event.[2][3]

Pb-Pb Dating: This method relies solely on the measurement of lead isotope ratios (²⁰⁷Pb/

²⁰⁶Pb). Because the ratio of ²³⁵U to ²³⁸U is constant in nature, the ratio of radiogenic ²⁰⁷Pb to

²⁰⁶Pb changes predictably with time. This method is particularly useful for dating very old

rocks and meteorites and can be more resistant to recent lead loss than the U-Pb method.

Experimental Protocols
Two primary analytical techniques are employed for U-Pb geochronology: Thermal Ionization

Mass Spectrometry (TIMS) and Laser Ablation Inductively Coupled Plasma Mass Spectrometry

(LA-ICP-MS). TIMS, particularly when combined with isotope dilution (ID-TIMS), is considered

the "gold standard" for its high precision and accuracy.[8] LA-ICP-MS offers the advantage of

high spatial resolution, allowing for in-situ analysis of different zones within a single mineral

grain.[9][10][11]

Protocol 1: U-Pb Geochronology using Isotope Dilution -
Thermal Ionization Mass Spectrometry (ID-TIMS)
This protocol outlines the major steps for high-precision U-Pb dating of zircon crystals using ID-

TIMS.

1. Mineral Separation and Selection

Crushing and Grinding: The rock sample is crushed and ground to liberate individual mineral

grains. Care should be taken to avoid over-grinding, which can damage the crystals.

Sieving: The crushed material is sieved to select a specific grain size fraction.

Heavy Liquid and Magnetic Separation: Zircon and other heavy minerals are separated from

lighter minerals using heavy liquids (e.g., methylene iodide). A magnetic separator is then
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used to remove magnetic minerals.

Hand Picking: Under a binocular microscope, individual zircon crystals of high quality (clear,

free of inclusions and cracks) are selected for analysis.

2. Chemical Abrasion

To minimize the effects of lead loss, selected zircon grains undergo a chemical abrasion

process.

Annealing: Zircon grains are annealed at a high temperature (e.g., 900-1000°C) for

approximately 48 hours. This step helps to repair radiation damage in the crystal lattice.[7]

Leaching: The annealed grains are then leached in concentrated hydrofluoric acid (HF) at a

controlled temperature (e.g., 180-220°C) for a specific duration (e.g., 12 hours).[7][9][12] This

step preferentially dissolves the parts of the crystal that are most damaged and have likely

experienced lead loss.

3. Isotope Dilution and Dissolution

Spiking: The chemically abraded zircon grains are placed in a clean Teflon vial, and a

precisely calibrated isotopic tracer (a "spike") containing known amounts of ²⁰⁵Pb and ²³³U or

²³⁵U is added. This spike is crucial for accurately determining the U and Pb concentrations.

Dissolution: Concentrated HF and a trace of nitric acid (HNO₃) are added to the vial. The vial

is then sealed in a high-pressure digestion vessel and heated in an oven at ~220°C for

several days to completely dissolve the zircon.

4. Uranium and Lead Separation

Uranium and lead are chemically separated from the other elements in the dissolved sample

using anion exchange chromatography.

Column Preparation: A small chromatography column is packed with an anion exchange

resin.

Sample Loading: The dissolved sample is loaded onto the column.
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Elution: Different acids are passed through the column to selectively elute the matrix

elements, followed by the separate collection of the U and Pb fractions.

5. Mass Spectrometry (TIMS)

Filament Loading: The purified U and Pb fractions are loaded onto separate outgassed

rhenium filaments with a silica gel emitter for Pb and a graphite layer for U.

Analysis: The filaments are heated in the mass spectrometer to ionize the U and Pb. The ion

beams are then accelerated and separated by mass in a magnetic field, and the intensities

of the different isotope beams are measured by detectors.

6. Data Processing

Blank Correction: The measured isotope ratios are corrected for any Pb and U contamination

introduced during the laboratory procedures (the "blank").

Mass Fractionation Correction: Corrections are applied for any mass-dependent fractionation

that occurs during the mass spectrometry analysis.

Common Lead Correction: A correction is made for the presence of any initial "common" lead

that was incorporated into the mineral at the time of its formation. This is often done using

the measured abundance of the non-radiogenic ²⁰⁴Pb isotope.[10]

Age Calculation: The corrected isotope ratios are used to calculate the ²⁰⁶Pb/²³⁸U and ²⁰⁷Pb/

²³⁵U ages. The data is then plotted on a concordia diagram to determine the age of the

sample.
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Caption: ID-TIMS U-Pb Geochronology Workflow.
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Protocol 2: In-Situ U-Pb Geochronology using Laser
Ablation - Inductively Coupled Plasma - Mass
Spectrometry (LA-ICP-MS)
This protocol outlines the general steps for in-situ U-Pb dating of minerals.

1. Sample Preparation

Mounting: Selected mineral grains are mounted in an epoxy resin puck.

Polishing: The surface of the epoxy mount is polished to expose the interior of the mineral

grains. This creates a flat and smooth surface for laser ablation.

2. LA-ICP-MS Analysis

Instrumentation: The analysis is performed using a high-power laser coupled to an ICP-MS.

The laser can be focused to a small spot size (typically 10-50 micrometers).[9]

Ablation: The laser is fired at a specific location on the mineral grain, ablating a small amount

of material.

Ionization and Detection: The ablated material is transported in a stream of argon gas into

the plasma of the ICP-MS, where it is ionized. The ions are then passed into the mass

spectrometer for separation and detection.

Data Acquisition: The instrument measures the intensities of the U and Pb isotopes. The

analysis is typically bracketed by measurements of a well-characterized reference material

(e.g., a standard zircon with a known age) to correct for instrumental drift and mass

fractionation.

3. Data Processing

Data Reduction: The raw data is processed to correct for background noise, instrumental

drift, and mass fractionation using the measurements of the reference material.

Common Lead Correction: If significant common lead is present, a correction must be

applied. This can be done using various methods, including the measurement of ²⁰⁴Pb or by
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using a Tera-Wasserburg concordia diagram.

Age Calculation and Visualization: The corrected isotope ratios are used to calculate the U-

Pb ages, which are often presented on a concordia diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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